Cas no 20633-12-9 (n-Heptyl nitrate)

• Product Name: n-Heptyl nitrate
• CAS No: 20633-12-9
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 910162
• PubChem ID: 537248
• Update Time: 2025-04-19

n-Heptyl nitrate Chemical and Physical Properties

Names and Identifiers

• n-Heptyl nitrate
• Heptyl nitrate
• Nitric acid, heptyl ester
• DTXSID90942829
• STL453748
• 20633-12-9
• JYMDZTRYDIQILZ-UHFFFAOYSA-N
• AKOS040767356
• Heptyl nitrate #
• SCHEMBL326031

• Inchi： 1S/C7H15NO3/c1-2-3-4-5-6-7-11-8(9)10/h2-7H2,1H3
• InChI Key： JYMDZTRYDIQILZ-UHFFFAOYSA-N
• SMILES： O(CCCCCCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 161.10525
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds Organic nitrates Alkyl nitrates